N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[(2-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H15FN2O5/c24-16-7-3-1-5-14(16)22(27)26-20-15-6-2-4-8-17(15)31-21(20)23(28)25-13-9-10-18-19(11-13)30-12-29-18/h1-11H,12H2,(H,25,28)(H,26,27)
• InChI Key: IHMNAWKVAMUXGI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=CC=C5F
• Molecular Formula: C23H15FN2O5
• Molecular Weight: 418.4 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide, also known as 2F-BFCA, is a novel synthetic compound that has been studied for its potential applications in scientific research. This compound has unique chemical properties that make it an attractive choice for laboratory experiments, as it can be synthesized in a variety of ways and exhibits a range of biochemical and physiological effects.

Scientific Research Applications

N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide has been studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme monoamine oxidase B (MAO-B), which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. This makes it an attractive choice for research into the effects of MAO-B inhibition on various neurological disorders. Additionally, N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide has been studied for its ability to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. This has led to research into its potential applications in the treatment of inflammatory disorders.

Mechanism of Action

The mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide is still being studied, but it is believed to act as an inhibitor of the enzymes MAO-B and COX-2. MAO-B is involved in the metabolism of neurotransmitters such as dopamine and serotonin, while COX-2 is involved in inflammation. N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide is thought to inhibit these enzymes by binding to them and preventing them from performing their normal functions.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide are still being studied, but it has been found to have a range of effects on the body. It has been found to inhibit the enzyme MAO-B, which can lead to increased levels of dopamine and serotonin in the brain. This can have a range of effects, including improved mood and increased motivation. Additionally, N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide has been found to inhibit the enzyme COX-2, which can lead to decreased inflammation in the body. This can be beneficial for those suffering from inflammatory disorders.

Advantages and Limitations for Lab Experiments

N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide is an attractive choice for laboratory experiments due to its unique chemical properties. It is relatively easy to synthesize and can be produced in good yields and with a high degree of purity. Additionally, it has a range of biochemical and physiological effects that make it an ideal choice for research into various disorders. However, it is important to note that N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide is still a relatively new compound and its effects on the body are still being studied. As such, there is still a lack of knowledge regarding its safety and potential side effects.

Future Directions

The potential applications of N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide are still being explored, and there are a number of future directions that could be taken. For example, further research could be done into its potential applications in the treatment of neurological and inflammatory disorders. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide and to assess its safety and potential side effects. Finally, further research could be done into the synthesis of N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide and the development of more efficient and cost-effective methods of synthesis.

Synthesis Methods

N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide can be synthesized through a variety of methods, including a modified version of the Biginelli reaction. This reaction involves the condensation of aryl aldehydes, ethyl acetoacetate, and urea or thiourea in the presence of an acid catalyst. This reaction produces the desired N-(2H-1,3-benzodioxol-5-yl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide product in good yields and with a high degree of purity. Other methods of synthesis include the use of microwave-assisted organic synthesis, as well as the use of palladium-catalyzed Heck reactions.